Cas no 70638-54-9 (6-(4-Methoxyphenyl)-4-oxo-2-sulfanyl-1,4-dihydropyrimidine-5-carbonitrile)

• Product Name: 6-(4-Methoxyphenyl)-4-oxo-2-sulfanyl-1,4-dihydropyrimidine-5-carbonitrile
• CAS No: 70638-54-9
• MF: C₁₂H₉N₃O₂S
• MW: 259.283760786057
• CID: 546918
• PubChem ID: 1511218
• Update Time: 2025-05-20

6-(4-Methoxyphenyl)-4-oxo-2-sulfanyl-1,4-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-6-(4-methoxyphenyl)-4-oxo-2-thioxo-
• 6-(4-Methoxyphenyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidin ecarbonitrile
• 6-(4-METHOXY-PHENYL)-4-OXO-2-THIOXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBONITRILE
• NSC811209
• 70638-54-9
• 6-(4-methoxyphenyl)-4-oxo-2-sulfanylidene-1H-pyrimidine-5-carbonitrile
• CCG-305717
• CS-0236295
• Z56858199
• NSC-811209
• 2-mercapto-4-(p-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• SR-01000509739
• AKOS016879479
• AKOS000444231
• 6-(4-methoxyphenyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• SCHEMBL22867367
• SR-01000509739-1
• SB58301
• Oprea1_284429
• DTXSID901137376
• 6-(4-methoxyphenyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• 4-(4-methoxyphenyl)-6-oxo-2-sulfanyl-1,6-dihydropyrimidine-5-carbonitrile
• Oprea1_137257
• EN300-17011
• 1,2,3,4-Tetrahydro-6-(4-methoxyphenyl)-4-oxo-2-thioxo-5-pyrimidinecarbonitrile
• AKOS000270192
• TQR955
• 2-mercapto-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• AKOS022118658
• 6-(4-Methoxyphenyl)-4-oxo-2-sulfanyl-1,4-dihydropyrimidine-5-carbonitrile

• MDL： MFCD00442728
• Inchi： 1S/C12H9N3O2S/c1-17-8-4-2-7(3-5-8)10-9(6-13)11(16)15-12(18)14-10/h2-5H,1H3,(H2,14,15,16,18)
• InChI Key： PXEWDUZAXRERFW-UHFFFAOYSA-N
• SMILES： S=C1NC(C(C#N)=C(C2C=CC(=CC=2)OC)N1)=O

Computed Properties

• Exact Mass: 259.04167
• Monoisotopic Mass: 259.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 74.15

Additional information on 6-(4-Methoxyphenyl)-4-oxo-2-sulfanyl-1,4-dihydropyrimidine-5-carbonitrile

6-(4-Methoxyphenyl)-4-oxo-2-sulfanyl-1,4-dihydropyrimidine-5-carbonitrile: A Comprehensive Overview

The compound 6-(4-Methoxyphenyl)-4-oxo-2-sulfanyl-1,4-dihydropyrimidine-5-carbonitrile, identified by the CAS Registry Number 70638-54-9, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of multiple functional groups, including a methoxyphenyl substituent, a sulfanyl group, and a nitrile group, makes this compound highly versatile and intriguing for researchers.

The molecular structure of 6-(4-Methoxyphenyl)-4-oxo-2-sulfanyl-1,4-dihydropyrimidine-5-carbonitrile is characterized by its pyrimidine ring system. The substitution pattern includes a methoxyphenyl group at the 6-position, an oxo group at the 4-position, a sulfanyl group at the 2-position, and a nitrile group at the 5-position. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its biological activity and potential applications.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery. The methoxyphenyl group is known to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability. The sulfanyl group introduces sulfur into the molecule, which can participate in various chemical reactions and interactions. Additionally, the nitrile group is a valuable functional moiety that can be further modified to explore its potential in medicinal chemistry.

In terms of synthesis, researchers have developed efficient routes to prepare this compound. One common approach involves multi-step reactions starting from readily available starting materials. For instance, the synthesis often begins with the preparation of an appropriate pyrimidine derivative, followed by functionalization at specific positions to introduce the desired substituents. The strategic introduction of these groups ensures that the final product retains its desired properties while maintaining structural integrity.

The biological activity of 6-(4-Methoxyphenyl)-4-oxo-2-sulfanyl-1,4-dihydropyrimidine-5-carbonitrile has been extensively studied in recent years. Experimental data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The unique combination of functional groups makes it a promising candidate for use in polymer chemistry and catalysis. For example, researchers have explored its ability to act as a catalyst in organic transformations or as a building block for constructing advanced materials with tailored properties.

The CAS Registry Number 70638-54-9 serves as an identifier for this compound in scientific literature and databases. This number ensures that researchers can accurately reference and retrieve information about this compound without ambiguity. The availability of comprehensive data on this compound has facilitated its inclusion in various research programs aimed at advancing our understanding of organic chemistry and its applications.

In conclusion, 6-(4-Methoxyphenyl)-4-oxo-2-sulfanyl-1,4-dihydropyrimidine-5-carbonitrile, with its unique structure and diverse functional groups, represents a valuable molecule for both academic research and industrial applications. Its potential in drug discovery, materials science, and other fields underscores the importance of continued investigation into its properties and uses.